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Compound of Interest

Compound Name: 2-Hydroxyhexanoic acid

Cat. No.: B1209235 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Hydroxyhexanoic Acid

Introduction
2-Hydroxyhexanoic acid, also known as α-hydroxycaproic acid, is an alpha-hydroxy acid

(AHA) with the chemical formula C₆H₁₂O₃.[1][2] It is structurally characterized by a hexanoic

acid backbone with a hydroxyl group substituted at the alpha position (carbon-2), which creates

a chiral center.[1] This compound is an endogenous metabolite found in humans and has been

identified in blood and amniotic fluid.[1][3] Its physical and chemical properties are of significant

interest in various fields, including metabolomics and materials science, where it has been

used in the synthesis of aliphatic copolyesters.[1][4][5][6] This guide provides a comprehensive

overview of the core physical properties of 2-hydroxyhexanoic acid, detailed experimental

protocols for their determination, and a logical workflow for its characterization.

Core Physical Properties
The physical characteristics of 2-hydroxyhexanoic acid are fundamental to its handling,

purification, and application. These properties have been determined through various

experimental and computational methods.
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Property Value Source

Molecular Formula C₆H₁₂O₃ [1][7][8]

Molecular Weight 132.16 g/mol [1][7][8][9]

Physical Description White to off-white solid [4][7][8][9]

Melting Point 55 - 62 °C [1][2][7][9]

Boiling Point ~277.8 °C (estimate) to 305 °C [2][7]

Solubility

Water: ≥ 100 mg/mL (756.66

mM)[8]; Predicted: 88.5 g/L[3]

Methanol: Slightly soluble[7]

DMSO: ≥ 100 mg/mL (756.66

mM)[8]

pKa (Predicted) 3.86 ± 0.21[7] 4.26[3][10]

Flash Point > 230 °F (> 110 °C) [7]

CAS Number 6064-63-7 [1][7][8]

Experimental Protocols
The determination of the physical properties of 2-hydroxyhexanoic acid relies on established

analytical chemistry techniques. The following are detailed methodologies for key experimental

procedures.

Determination of Melting Point
The melting point of a solid organic compound is a crucial indicator of its purity.

Apparatus: Capillary tube melting point apparatus, mortar and pestle, sealed capillary tubes.

Procedure:

A small, dry sample of 2-hydroxyhexanoic acid is finely powdered using a mortar and

pestle.
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The powder is packed into a thin-walled capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (initially rapid, then 1-2 °C per minute near the

expected melting point).

The temperature range is recorded from the point at which the first drop of liquid appears

to the point at which the entire sample has melted into a clear liquid. For a pure

compound, this range should be narrow (0.5 - 2 °C).

Determination of Solubility
Solubility testing is performed to understand the compound's behavior in various solvents,

which is critical for reaction setup, purification, and formulation.

Apparatus: Vials or test tubes, analytical balance, vortex mixer, temperature-controlled water

bath.

Procedure:

A known mass (e.g., 10 mg) of 2-hydroxyhexanoic acid is weighed and placed into a

vial.

A small, measured volume (e.g., 0.1 mL) of the chosen solvent (e.g., water, methanol,

DMSO) is added.

The mixture is agitated using a vortex mixer for a set period (e.g., 1-2 minutes).

The sample is visually inspected for undissolved solid.

If the solid dissolves completely, further aliquots of the solute are added until saturation is

reached. If the solid does not dissolve, further solvent is added incrementally until

complete dissolution occurs.

The process can be repeated at a controlled temperature (e.g., 25 °C) using a water bath

to determine temperature-dependent solubility. The solubility is reported in units such as

mg/mL or g/L.[8]
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Spectroscopic Analysis
Spectroscopic methods are essential for confirming the chemical structure and identity of 2-
hydroxyhexanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Purpose: To elucidate the carbon-hydrogen framework of the molecule.

Protocol (¹H and ¹³C NMR):

A sample of 2-hydroxyhexanoic acid (typically 5-10 mg for ¹H, 20-50 mg for ¹³C) is

dissolved in an appropriate deuterated solvent (e.g., D₂O, DMSO-d₆) in an NMR tube.

[11]

The tube is placed in the NMR spectrometer.

Spectra are acquired, with typical experiments including ¹H, ¹³C, and 2D techniques like

COSY and HSQC for more detailed structural assignments.[11]

The resulting spectra are processed (Fourier transform, phasing, baseline correction)

and chemical shifts, coupling constants, and integrations are analyzed to confirm the

structure.

Infrared (IR) Spectroscopy:

Purpose: To identify the functional groups present in the molecule.

Protocol (Attenuated Total Reflectance - ATR):

A small amount of the solid 2-hydroxyhexanoic acid sample is placed directly onto the

ATR crystal.

Pressure is applied to ensure good contact between the sample and the crystal.

The IR spectrum is recorded. Key absorptions to be identified include a broad O-H

stretch (from both the carboxylic acid and alcohol), a C=O stretch (from the carboxylic

acid), and C-H stretches.
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Mass Spectrometry (MS):

Purpose: To determine the molecular weight and fragmentation pattern of the molecule.

Protocol (e.g., Electrospray Ionization - ESI):

A dilute solution of 2-hydroxyhexanoic acid is prepared in a suitable solvent (e.g.,

methanol/water).

The solution is infused into the ESI source of the mass spectrometer.

The instrument is operated in either positive or negative ion mode. In negative mode,

the deprotonated molecule [M-H]⁻ is observed, confirming the molecular weight.

Fragmentation data (MS/MS) can be acquired to further confirm the structure by

breaking the molecule into smaller, identifiable pieces.

Logical Workflow Visualization
The following diagram illustrates a typical experimental workflow for the synthesis and

characterization of 2-hydroxyhexanoic acid. This process ensures the material is pure and its

physical properties are accurately determined before its use in further research or

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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